1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride

• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• IUPAC Name: 1-(1,3-oxazol-2-yl)cyclobutan-1-amine;hydrochloride
• InChI: InChI=1S/C7H10N2O.ClH/c8-7(2-1-3-7)6-9-4-5-10-6;/h4-5H,1-3,8H2;1H
• InChI Key: WLCNFTLDSIZUNL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=NC=CO2)N.Cl

Description

1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride is a chemical compound with the molecular formula C7H10N2O·HCl It is a derivative of cyclobutanamine, where the amine group is substituted with an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions One common method involves the reaction of cyclobutanone with hydroxylamine to form the oxime, followed by cyclization to form the oxazole ring

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors can also be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert the oxazole ring to other heterocyclic structures.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazole derivatives, while reduction can produce various heterocyclic compounds.

Scientific Research Applications

1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and protein binding.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride involves its interaction with specific molecular targets. The oxazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for its binding to enzymes and receptors. The cyclobutanamine moiety can enhance the compound’s stability and bioavailability.

Comparison with Similar Compounds

Similar Compounds

• 1-(1,2-Oxazol-3-yl)cyclobutan-1-amine hydrochloride
• 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine hydrochloride
• 1-(1,3-Oxazol-4-yl)cyclobutan-1-amine hydrochloride

Uniqueness

1-(1,3-Oxazol-2-yl)cyclobutan-1-amine hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the oxazole ring enhances its potential for hydrogen bonding and π-π interactions, making it a valuable compound for various applications.